2-{[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl}-N-(2-methoxyethyl)-3-(3-methylbutyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl-N-(2-methoxyethyl)-3-(3-methylbutyl)-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C27H33N3O4S/c1-17(2)10-12-30-26(33)22-9-7-20(25(32)28-11-13-34-5)15-23(22)29-27(30)35-16-24(31)21-8-6-18(3)14-19(21)4/h6-9,14-15,17H,10-13,16H2,1-5H3,(H,28,32)
• InChI Key: YSRNKWNVIKZBQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)CSC2=NC3=C(C=CC(=C3)C(=O)NCCOC)C(=O)N2CCC(C)C)C
• Molecular Formula: C27H33N3O4S
• Molecular Weight: 495.6 g/mol
• CAS No.: 1021224-58-7

Description

This compound is a quinazoline derivative characterized by a 3,4-dihydroquinazolin-4-one core substituted with:

• A 2-(2,4-dimethylphenyl)-2-oxoethylsulfanyl group at position 2.
• A 3-methylbutyl chain at position 3.
• A 2-methoxyethylcarboxamide group at position 5.

Quinazoline derivatives are known for diverse biological activities, including kinase inhibition and anti-inflammatory effects . Its design likely optimizes steric and electronic properties for target binding, as seen in structurally related analogs .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares its 3,4-dihydroquinazolin-4-one core with several derivatives, differing in substituents that influence solubility, binding affinity, and metabolic stability. Key comparisons include:

Compound Name	R<sup>2</sup> Substituent	R<sup>3</sup> Substituent	R<sup>7</sup> Substituent	Molecular Weight	Notable Properties/Activities	Reference
Target Compound	2-(2,4-dimethylphenyl)-2-oxoethylsulfanyl	3-methylbutyl	2-methoxyethylcarboxamide	523.6 g/mol	Hypothesized kinase inhibition	—
N-Benzyl-4-oxo-2-[(2-oxo-2-phenylethyl)sulfanyl]-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxamide	2-oxo-2-phenylethylsulfanyl	2-phenylethyl	Benzylcarboxamide	533.65 g/mol	High chemical diversity; screening candidate
3-(2-Methoxyethyl)-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-N-(3-methylbutyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide	2-(4-methoxyphenyl)-2-oxoethylsulfanyl	2-methoxyethyl	3-methylbutylcarboxamide	Not reported	Structural isomer; optimized solubility
2-{[3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide	3-(4-chlorophenyl)	—	2-ethyl-6-methylphenylacetamide	464.0 g/mol	Anti-inflammatory activity (IC50 ~17 μM)

Key Observations

The 3-methylbutyl chain at position 3 may reduce metabolic oxidation compared to shorter alkyl chains, as seen in phenylethyl-substituted analogs .

Electronic Effects :

• Electron-withdrawing groups (e.g., 4-chlorophenyl in ) correlate with anti-inflammatory activity, suggesting the target compound’s 2,4-dimethylphenyl group (moderately electron-donating) might shift its biological target profile.

Carboxamide Variations :

• The 2-methoxyethylcarboxamide at position 7 balances hydrophilicity and flexibility, contrasting with bulkier benzyl or aryl groups in analogs . This could improve solubility without compromising target engagement.

Research Findings and Data Gaps

• Biological Activity : While the compound’s structural analogs exhibit anti-inflammatory and kinase-inhibitory properties , direct data for this derivative are absent in accessible literature.
• Synthetic Accessibility: The compound’s synthesis likely follows established routes for quinazoline derivatives, such as coupling diazonium salts with cyanoacetamide intermediates .
• Computational Predictions : Molecular descriptor analysis (e.g., van der Waals volume, polar surface area) would help predict its ADMET profile, leveraging trends from similar compounds .